Cas no 303790-95-6 (2,5-bis(azepan-1-yl)methylbenzene-1,4-diol)

• Product Name: 2,5-bis(azepan-1-yl)methylbenzene-1,4-diol
• CAS No: 303790-95-6
• MF: C₂₀H₃₂N₂O₂
• MW: 332.480285644531
• CID: 6336047
• PubChem ID: 680466
• Update Time: 2025-10-31

2,5-bis(azepan-1-yl)methylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(azepan-1-yl)methylbenzene-1,4-diol
• AKOS002285134
• Oprea1_827694
• CCG-16031
• 2,5-bis(azepan-1-ylmethyl)benzene-1,4-diol
• IFLab1_000987
• HMS1414M19
• VU0088699-2
• F0239-0002
• EU-0036802
• Oprea1_285805
• 303790-95-6

• Inchi： 1S/C20H32N2O2/c23-19-14-18(16-22-11-7-3-4-8-12-22)20(24)13-17(19)15-21-9-5-1-2-6-10-21/h13-14,23-24H,1-12,15-16H2
• InChI Key： QJEIBGMJALJIGB-UHFFFAOYSA-N
• SMILES： OC1C=C(C(=CC=1CN1CCCCCC1)O)CN1CCCCCC1

Computed Properties

• Exact Mass: 332.246378268g/mol
• Monoisotopic Mass: 332.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones

Additional information on 2,5-bis(azepan-1-yl)methylbenzene-1,4-diol

Research Briefing on 2,5-bis(azepan-1-yl)methylbenzene-1,4-diol (CAS: 303790-95-6) in Chemical Biology and Pharmaceutical Applications

2,5-bis(azepan-1-yl)methylbenzene-1,4-diol (CAS: 303790-95-6) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its biological activities and therapeutic potential. The present briefing aims to summarize the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 2,5-bis(azepan-1-yl)methylbenzene-1,4-diol as a modulator of cellular pathways, particularly those involved in oxidative stress and inflammation. The compound's ability to interact with specific molecular targets, such as enzymes and receptors, has been investigated using advanced biochemical and biophysical techniques. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on certain kinases, suggesting its potential as a lead compound for the development of kinase inhibitors.

The synthesis of 2,5-bis(azepan-1-yl)methylbenzene-1,4-diol has also been optimized in recent years, with researchers developing more efficient and scalable routes to produce the compound. A 2022 paper in Organic & Biomolecular Chemistry detailed a novel synthetic pathway that improves yield and purity, making the compound more accessible for further biological evaluation. These advancements are critical for enabling large-scale production and facilitating preclinical studies.

In addition to its kinase inhibitory activity, 2,5-bis(azepan-1-yl)methylbenzene-1,4-diol has shown promise in targeting other biological pathways. For example, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in modulating the activity of certain G-protein-coupled receptors (GPCRs), which are important targets in drug discovery. The compound's dual functionality as both a kinase inhibitor and a GPCR modulator underscores its versatility and potential for multitarget drug development.

Despite these promising findings, challenges remain in the development of 2,5-bis(azepan-1-yl)methylbenzene-1,4-diol as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are focusing on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 2,5-bis(azepan-1-yl)methylbenzene-1,4-diol (CAS: 303790-95-6) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, highlight its potential as a multitarget therapeutic agent. Future research should focus on addressing the remaining challenges and exploring its applications in specific disease models.